N-(3-Methoxypropyl)-2-(piperazin-1-yl)acetamide dihydrochloride
Description
N-(3-Methoxypropyl)-2-(piperazin-1-yl)acetamide dihydrochloride, also known as MPAPA, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been found to have various biochemical and physiological effects, making it a potential candidate for the development of new drugs.
Scientific Research Applications
Spectroscopic Studies and Synthesis
One study provided a complete NMR (nuclear magnetic resonance) spectroscopy characterization for a similar dihydrochloride salt compound, utilizing DEPT, H-H COSY, as well as HMQC and HMBC heteronuclear correlation techniques. This research aids in the understanding of the compound's structure and properties (Bing‐Yi Qin et al., 2005).
Chemical Synthesis and Medicinal Chemistry
Several studies have focused on the synthesis and chemical characterization of compounds with structures similar to N-(3-Methoxypropyl)-2-(piperazin-1-yl)acetamide dihydrochloride. These include the development of novel compounds with potential anti-inflammatory and analgesic properties (A. Abu‐Hashem et al., 2020), as well as the creation of chiral piperazine and 1,4-diazepane annulated β-lactams from corresponding azetidin-2-ones (Stijn Dekeukeleire et al., 2012).
Therapeutic Potential and Drug Development
Research into the therapeutic applications of compounds structurally related to N-(3-Methoxypropyl)-2-(piperazin-1-yl)acetamide dihydrochloride includes studies on ranolazine, a compound used for treating angina pectoris, which shows evidence of antiarrhythmic activity and atrio-selectivity, suggesting potential for the treatment of atrial fibrillation (J. Hancox & S. Doggrell, 2010).
Advanced Materials and Chemistry
Further research explores the synthesis of advanced materials and chemical entities, such as the scale-up synthesis of the dopamine uptake inhibitor GBR-12909, emphasizing improvements in the manufacturing process for pharmaceutical applications (M. Ironside et al., 2002).
properties
IUPAC Name |
N-(3-methoxypropyl)-2-piperazin-1-ylacetamide;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N3O2.2ClH/c1-15-8-2-3-12-10(14)9-13-6-4-11-5-7-13;;/h11H,2-9H2,1H3,(H,12,14);2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGCRALHIPYZNAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(=O)CN1CCNCC1.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H23Cl2N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Methoxypropyl)-2-(piperazin-1-yl)acetamide dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(1-([1,2,4]Triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-3-(4-(pyridin-2-yl)thiazol-2-yl)urea](/img/structure/B2918976.png)
![ethyl 6-amino-5-cyano-2-[(3-cyano-6-pyridin-4-ylpyridin-2-yl)sulfanylmethyl]-4-(4-methoxyphenyl)-4H-pyran-3-carboxylate](/img/structure/B2918977.png)
![(Z)-3-amino-3-[4-(4-methoxyphenoxy)phenyl]-2-propenenitrile](/img/structure/B2918978.png)
![N-[2-[4-(3-chlorophenyl)piperazin-1-yl]sulfonylethyl]benzamide](/img/structure/B2918983.png)
![methyl 1-(2-((2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)amino)-2-oxoacetyl)piperidine-4-carboxylate](/img/structure/B2918984.png)
![S-[2-(1-Methylpyrrolidin-1-ium-1-yl)ethyl] ethanethioate;iodide](/img/structure/B2918987.png)
![Methyl 2-[(4-aminopiperidin-1-yl)methyl]benzoate dihydrochloride](/img/structure/B2918988.png)
![N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-3-methylsulfonylbenzamide](/img/structure/B2918994.png)
![2-[(1-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methyl]-2,3,5,6,7,8-hexahydrocinnolin-3-one](/img/structure/B2918997.png)